Cas no 790178-54-0 (2-(Piperidin-4-yloxy)-isoindole-1,3-dione)

• Product Name: 2-(Piperidin-4-yloxy)-isoindole-1,3-dione
• CAS No: 790178-54-0
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 6483301
• Update Time: 2025-06-08

2-(Piperidin-4-yloxy)-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(Piperidin-4-yloxy)-isoindole-1,3-dione

• Inchi： 1S/C13H14N2O3/c16-12-10-3-1-2-4-11(10)13(17)15(12)18-9-5-7-14-8-6-9/h1-4,9,14H,5-8H2
• InChI Key： FGBHGODRAWHLKI-UHFFFAOYSA-N
• SMILES： O=C1N(C(=O)C2=CC=CC=C12)OC1CCNCC1

Additional information on 2-(Piperidin-4-yloxy)-isoindole-1,3-dione

Recent Advances in the Study of 2-(Piperidin-4-yloxy)-isoindole-1,3-dione (CAS: 790178-54-0) in Chemical Biology and Pharmaceutical Research

The compound 2-(Piperidin-4-yloxy)-isoindole-1,3-dione (CAS: 790178-54-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its isoindole-1,3-dione core and piperidin-4-yloxy substituent, has been the subject of multiple studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. Recent literature highlights its role as a versatile scaffold in medicinal chemistry, with applications ranging from kinase inhibition to modulation of protein-protein interactions.

One of the key areas of interest is the compound's potential as a kinase inhibitor. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(Piperidin-4-yloxy)-isoindole-1,3-dione exhibit selective inhibition against certain protein kinases involved in cancer pathways. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's potency and selectivity, leading to the identification of several promising lead compounds with nanomolar activity against specific kinase targets. Molecular docking studies further revealed that the piperidin-4-yloxy moiety plays a critical role in binding to the kinase active site, providing insights for further structural modifications.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in neurodegenerative diseases. A 2024 preprint in BioRxiv reported that 2-(Piperidin-4-yloxy)-isoindole-1,3-dione derivatives can modulate tau protein aggregation, a hallmark of Alzheimer's disease. The study employed in vitro assays and computational modeling to demonstrate that these compounds interact with tau fibrils, potentially disrupting their formation. This finding opens new avenues for the development of small-molecule therapeutics targeting protein misfolding diseases.

The synthetic accessibility of 2-(Piperidin-4-yloxy)-isoindole-1,3-dione has also been a focus of recent investigations. A 2023 paper in Organic Process Research & Development described an improved synthetic route that enhances yield and purity while reducing environmental impact. The new protocol utilizes green chemistry principles, including catalyst recycling and solvent minimization, making it more suitable for large-scale production. This advancement is particularly relevant for pharmaceutical applications where scalability and cost-effectiveness are critical considerations.

Pharmacokinetic studies of this compound class have revealed both challenges and opportunities. While the parent compound shows moderate bioavailability in rodent models, recent structural modifications have significantly improved its metabolic stability and blood-brain barrier penetration. These findings, published in a 2024 issue of Drug Metabolism and Disposition, suggest that 2-(Piperidin-4-yloxy)-isoindole-1,3-dione derivatives could be optimized for either central nervous system or peripheral targets depending on specific therapeutic needs.

Looking forward, the versatility of 2-(Piperidin-4-yloxy)-isoindole-1,3-dione as a chemical scaffold continues to inspire new research directions. Several pharmaceutical companies have included derivatives of this compound in their discovery pipelines, targeting indications ranging from oncology to inflammatory diseases. The ongoing elucidation of its molecular targets and biological effects, combined with advances in synthetic methodology, positions this chemical entity as a promising platform for future drug development efforts in multiple therapeutic areas.